2-(6-Fluoropyridin-2-yl)propan-2-amine
Description
2-(6-Fluoropyridin-2-yl)propan-2-amine, also known as 6-Fluoropyridine-2-propanamine, is a fluorinated pyridine-based amine compound used in various scientific applications. It is a colorless, crystalline solid with a molecular weight of 149.13 g/mol and a melting point of 137-138 °C. 6-Fluoropyridine-2-propanamine is widely used in the pharmaceutical and chemical industries for the synthesis of various compounds, as well as in laboratory experiments.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Fluorinated compounds play a crucial role in drug discovery. The incorporation of fluorine atoms into lead structures often enhances the pharmacokinetics, metabolic stability, and binding affinity of drug candidates. Researchers explore the synthesis of fluoropyridines like 2-(6-fluoropyridin-2-yl)propan-2-amine to develop novel pharmaceuticals with improved properties .
Imaging Agents for Positron Emission Tomography (PET)
Fluorine-18 (^18F) is a commonly used radioisotope for PET imaging. Scientists investigate the synthesis of ^18F-substituted pyridines, including derivatives of 2-(6-fluoropyridin-2-yl)propan-2-amine, as potential imaging agents. These compounds can help visualize specific biological processes in vivo, aiding in disease diagnosis and drug development .
Agrochemicals and Crop Protection
Fluorine-containing substituents are valuable in agrochemicals. By introducing fluorine atoms into lead structures, researchers enhance the efficacy, environmental safety, and bioavailability of pesticides and herbicides. Fluorinated aromatic rings, such as those found in 2-(6-fluoropyridin-2-yl)propan-2-amine, contribute to the development of next-generation crop protection products .
Materials Science and Surface Modification
Fluorinated compounds exhibit unique surface properties, including water repellency, low surface energy, and resistance to chemical attack. Researchers explore the use of fluoropyridines in surface coatings, lubricants, and materials with specialized functionalities. The introduction of fluorine atoms can alter surface interactions and improve material performance .
Organic Synthesis and Catalysis
Fluoropyridines serve as versatile building blocks in organic synthesis. Researchers utilize them for cross-coupling reactions, cyclizations, and other transformations. The strong electron-withdrawing effect of the fluorine substituent influences reaction pathways and selectivity. 2-(6-Fluoropyridin-2-yl)propan-2-amine can participate in diverse synthetic routes, enabling the creation of complex molecules .
Fluorine-Containing Polymers and Materials
Fluorinated polymers, such as polytetrafluoroethylene (PTFE), exhibit exceptional chemical resistance, thermal stability, and nonstick properties. Researchers investigate the incorporation of fluoropyridines into polymer chains to tailor material properties. These modified polymers find applications in coatings, membranes, and electronic devices .
properties
IUPAC Name |
2-(6-fluoropyridin-2-yl)propan-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11FN2/c1-8(2,10)6-4-3-5-7(9)11-6/h3-5H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVXAZZBUPCSGGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=NC(=CC=C1)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Fluoropyridin-2-yl)propan-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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